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Compound of Interest

Compound Name: TMP920

Cat. No.: B15544059

Researchers, scientists, and professionals in drug development seeking information on the
anti-invasive effects of a compound designated TMP920 will find a notable absence of data in
the current public scientific literature. Extensive searches for "TMP920" have yielded no
specific results pertaining to its biological activity, mechanism of action, or effects on any cell
lines.

This lack of information prevents the creation of a detailed comparison guide on its anti-
invasive properties. It is possible that TMP920 is an internal compound code not yet disclosed
in publications, a very recent discovery that has not been the subject of published research, or
a potential misnomer for another agent.

For context, research into anti-invasive agents often focuses on compounds that can inhibit the
processes of cell migration and invasion, which are crucial for cancer metastasis. A key area of
this research involves the study of matrix metalloproteinases (MMPSs) and their endogenous
inhibitors, tissue inhibitors of metalloproteinases (TIMPs). MMPs are enzymes that degrade the
extracellular matrix, a critical step for cancer cells to invade surrounding tissues and
metastasize.[1][2] The balance between MMPs and TIMPs is crucial, and its disruption is often
implicated in tumor progression.[1][3]

One example of a well-studied anti-invasive agent is Tetramethylpyrazine (TMP), an active
component of the traditional Chinese medicine Chuanxiong Hort. Studies have shown that TMP
can significantly inhibit the viability, migration, and invasion of breast cancer cells, such as the
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MDA-MB-231 line.[4] Its mechanism is linked to the downregulation of the Akt signaling
pathway and the induction of apoptosis through increased caspase-3 activity.[4]

Given the absence of data for TMP920, we are unable to provide the requested comparison
guide, including data tables, experimental protocols, and signaling pathway diagrams. We
recommend verifying the compound's name and searching for any alternative designations.
Should information on TMP920 become publicly available, a comprehensive guide comparing
its anti-invasive effects across different cell lines could be developed. We are prepared to
generate such a guide upon the provision of a viable research subject with available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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